Cas no 26754-48-3 (3-Furanacetic acid,tetrahydro-2,2-dimethyl-5-oxo-)

• Product Name: 3-Furanacetic acid,tetrahydro-2,2-dimethyl-5-oxo-
• CAS No: 26754-48-3
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 278734
• PubChem ID: 117328
• Update Time: 2025-04-19

3-Furanacetic acid,tetrahydro-2,2-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Furanacetic acid,tetrahydro-2,2-dimethyl-5-oxo-
• (2,2-dimethyl-5-oxotetrahydrofuran-3-yl)acetic acid
• Terpenylic acid
• Tetrahydro-2,2-dimethyl-5-oxo-3-furylacetic acid
• DTXSID60871354
• AKOS022638423
• Q27271373
• 9149PCO1CP
• Tetrahydro-5-keto-2,2-dimethyl-3-furanacetic acid
• 3-(1-Hydroxy-1-methylethyl)glutaric acid gamma-lactone
• 2-(2,2-dimethyl-5-oxooxolan-3-yl)acetic acid
• SCHEMBL1171202
• NS00050676
• rac-TerpenylicAcid
• 3-(1-HYDROXY-1-METHYLETHYL)GLUTARIC ACID .GAMMA.-LACTONE
• 3-Furanacetic acid, tetrahydro-2,2-dimethyl-5-oxo-
• Terpenylic acid [MI]
• 116-51-8
• 5,5-dimethyltetrahydro-2-oxofuran-4-ylacetic acid
• 26754-48-3
• EINECS 247-961-4
• rac-Terpenylic Acid
• 2-(2,2-Dimethyl-5-oxotetrahydrofuran-3-yl)acetic acid
• terpenolic acid
• UNII-9149PCO1CP

• Inchi： 1S/C8H12O4/c1-8(2)5(3-6(9)10)4-7(11)12-8/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： NQWMPKJASNNZMJ-UHFFFAOYSA-N
• SMILES： O1C(CC(CC(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2104 (rough estimate)
• Melting Point: 90°C
• Boiling Point: 262.49°C (rough estimate)
• Refractive Index: 1.4450 (estimate)
• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones